Cas no 53718-30-2 (1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-)
53718-30-2 structure
Product Name:1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-
CAS No:53718-30-2
MF:C14H20O
MW:204.308004379272
CID:369073
PubChem ID:104571
Update Time:2025-04-19
1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-
- 1-ethyl-1,3,3-trimethyl-2H-inden-5-ol
- 1-ethyl-1,3,3-trimethylindan-5-ol
- 1-ethyl-1,3,3-trimethyl-2,3-dihydro-1H-inden-5-ol
- NS00057806
- EINECS 258-719-2
- 5-hydroxy-1,3,3-trimethyl-1-ethyl indane
- SCHEMBL11159812
- ZWXLWYJXJMJPSB-UHFFFAOYSA-N
- 53718-30-2
- DTXSID80968477
-
- Inchi: 1S/C14H20O/c1-5-14(4)9-13(2,3)12-8-10(15)6-7-11(12)14/h6-8,15H,5,9H2,1-4H3
- InChI Key: ZWXLWYJXJMJPSB-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C(C)(C)CC2(C)CC
Computed Properties
- Exact Mass: 204.1515
- Monoisotopic Mass: 204.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
53718-30-2 (1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-) Related Products
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